2-(3,4-dimethylphenyl)sulfanyl-N-methylacetamide

• IUPAC Name: 2-(3,4-dimethylphenyl)sulfanyl-N-methylacetamide
• InChI: InChI=1S/C11H15NOS/c1-8-4-5-10(6-9(8)2)14-7-11(13)12-3/h4-6H,7H2,1-3H3,(H,12,13)
• InChI Key: VETMPMUMGYYALM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)SCC(=O)NC)C
• Molecular Formula: C11H15NOS
• Molecular Weight: 209.31 g/mol

Description

2-(3,4-dimethylphenyl)sulfanyl-N-methylacetamide, also known as DMPSMA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound has been extensively studied for its synthesis method, mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethylphenyl)sulfanyl-N-methylacetamide is not fully understood. However, it is believed to act as a chelating agent and form complexes with metal ions, which can have various applications in catalysis and drug delivery.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity and can be used in various biological applications.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethylphenyl)sulfanyl-N-methylacetamide has several advantages for lab experiments, including its ease of synthesis, low toxicity, and potential applications in various fields. However, its limitations include its limited solubility in water and its potential to form complexes with other molecules, which can affect its activity.

Future Directions

There are several future directions for the research on 2-(3,4-dimethylphenyl)sulfanyl-N-methylacetamide, including its potential applications in catalysis, drug delivery, and as a ligand for metal complexes. Further research is needed to fully understand its mechanism of action and its potential applications in various fields.
In conclusion, this compound is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to fully understand its potential applications in various fields.

Synthesis Methods

2-(3,4-dimethylphenyl)sulfanyl-N-methylacetamide can be synthesized using various methods, including the reaction of 3,4-dimethylthiophenol with N-methylacetamide in the presence of a catalyst. Another method involves the reaction of 2-bromo-3,4-dimethylthiophene with N-methylacetamide in the presence of a base.

Scientific Research Applications

2-(3,4-dimethylphenyl)sulfanyl-N-methylacetamide has been used in various scientific research applications, including as a ligand for metal complexes, a reagent for the preparation of functionalized nanoparticles, and as a precursor for the synthesis of other compounds.